Cas no 943830-58-8 (1-Bromo-4-chloro-2-fluoro-3-methylbenzene)

• Product Name: 1-Bromo-4-chloro-2-fluoro-3-methylbenzene
• CAS No: 943830-58-8
• MF: C₇H₅BrClF
• MW: 223.470003843307
• MDL: MFCD09800768
• CID: 1029582
• PubChem ID: 13340108
• Update Time: 2025-05-22

1-Bromo-4-chloro-2-fluoro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-chloro-2-fluoro-3-methylbenzene
• 3-Bromo-6-chloro-2-fluorotoluene
• 1-Bromo-4-chloro-2-fluoro-3-methyl-benzene
• CKQJSLXOBAZJLD-UHFFFAOYSA-N
• ST2415250
• Z1144
• SCHEMBL1224250
• AKOS015842358
• DS-14935
• DTXSID40537421
• CS-0186321
• 943830-58-8
• C77252
• A859451
• MFCD09800768
• DB-363459

• MDL： MFCD09800768
• Inchi： 1S/C7H5BrClF/c1-4-6(9)3-2-5(8)7(4)10/h2-3H,1H3
• InChI Key： CKQJSLXOBAZJLD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1F)Cl

Computed Properties

• Exact Mass: 221.92472g/mol
• Monoisotopic Mass: 221.92472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Bromo-4-chloro-2-fluoro-3-methylbenzene

Recent Advances in the Application of 1-Bromo-4-chloro-2-fluoro-3-methylbenzene (CAS: 943830-58-8) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-4-chloro-2-fluoro-3-methylbenzene (CAS: 943830-58-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in synthetic chemistry and drug development. This halogenated benzene derivative serves as a crucial intermediate in the synthesis of complex organic molecules, particularly in the construction of pharmacophores for novel therapeutic agents. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and radiopharmaceuticals, underscoring its importance in modern medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-Bromo-4-chloro-2-fluoro-3-methylbenzene as a key building block for the synthesis of selective JAK2 inhibitors. The compound's unique halogen pattern enabled precise functionalization at the 1, 2, and 4 positions, allowing for the creation of highly specific kinase inhibitors with improved pharmacokinetic properties. The study demonstrated that derivatives of this compound showed remarkable selectivity against JAK2 over other JAK isoforms, suggesting potential applications in myeloproliferative disorder treatments.

Another significant application was reported in the field of antimicrobial drug development. A research team at the University of Cambridge successfully incorporated 1-Bromo-4-chloro-2-fluoro-3-methylbenzene into novel quinolone derivatives, resulting in compounds with enhanced activity against drug-resistant Gram-positive bacteria. The presence of multiple halogens in the benzene ring was found to significantly improve membrane penetration and target binding affinity, addressing a critical challenge in antibiotic development.

Recent advances in radiopharmaceuticals have also benefited from this compound. The fluorine-18 labeled analog of 1-Bromo-4-chloro-2-fluoro-3-methylbenzene has shown promise as a PET imaging tracer for neurological disorders. Researchers at the National Institutes of Health developed a novel radiosynthesis method that allows for efficient incorporation of fluorine-18 while maintaining the compound's stability and biodistribution properties, opening new possibilities for diagnostic applications.

From a synthetic chemistry perspective, several innovative methodologies have been developed to further functionalize 1-Bromo-4-chloro-2-fluoro-3-methylbenzene. A 2024 Nature Chemistry publication described a palladium-catalyzed cross-coupling reaction that selectively replaces the bromo substituent while preserving the other halogen groups, enabling the creation of diverse molecular architectures with precise control over substitution patterns.

Despite these promising developments, challenges remain in the large-scale production and purification of 1-Bromo-4-chloro-2-fluoro-3-methylbenzene. Recent process chemistry studies have focused on optimizing synthetic routes to improve yield and reduce environmental impact, with particular attention to halogen waste management. These efforts are crucial for ensuring the sustainable use of this valuable intermediate in pharmaceutical manufacturing.

Looking forward, the unique properties of 1-Bromo-4-chloro-2-fluoro-3-methylbenzene continue to inspire new research directions. Current investigations are exploring its potential in covalent inhibitor design, where the reactive halogen atoms can form irreversible bonds with target proteins, and in the development of novel materials for drug delivery systems. As these studies progress, this compound is expected to maintain its position as a valuable tool in chemical biology and drug discovery.